3,6-Dimethylimidazo[2,1-b]thiazole
Overview
Description
3,6-Dimethylimidazo[2,1-b]thiazole is a chemical compound with the molecular formula C7H8N2S . Its molecular weight is 152.22 . The compound is typically stored in a dry room at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H8N2S/c1-5-3-9-6(2)4-10-7(9)8-5/h3-4H,1-2H3 . This code provides a specific string of characters that represent the compound’s molecular structure.Physical and Chemical Properties Analysis
This compound is a solid at room temperature .Scientific Research Applications
Anticancer Activity
Synthesis and Anticancer Evaluation : Novel 2,6-dimethyl-N'-substituted phenylmethylene-imidazo[2,1-b][1,3,4]thiadiazole-5-carbohydrazides were synthesized and evaluated for anticancer activity. One compound showed significant cytotoxicity against ovarian cancer cell lines (Terzioğlu & Gürsoy, 2003).
Antitumor Activity in Indolinones : Another study synthesized 3-(5-imidazo[2,1-b]thiazolylmethylene)-2-indolinones, showing potential as antitumor agents. These compounds were able to block colon adenocarcinoma HT-29 in mitosis (Andreani et al., 2005).
Biological Activities and Organic Synthesis
Enaminones as Building Blocks : Enaminones derived from 2-[E-3-(N,N-dimethylamino)acryloyl]-3-methyl-5,6diphenylimidazo[2,1-b]thiazole were used to synthesize various heterocycles. Imidazo[2,1-b]thiazoles have shown antitumor, antibacterial, and anticonvulsant activities (Gomha & Abdel‐Aziz, 2012).
Anticoccidial Agents : 5,6-Diarylimidazo[2,1-b][1,3]thiazoles with amine substituents showed potential as anticoccidial agents in both in vitro and in vivo assays (Scribner et al., 2008).
Antimicrobial and Antifungal Activity
Anti-infectious Agents : A series of new imidazo[2,1-b]thiazoles demonstrated potent antimicrobial activities against various candida strains and antifungal potential (Juspin et al., 2010).
Synthesis and Antimicrobial Activity : Research on imidazothiazole derivatives of benzofuran revealed promising antimicrobial activities (Shankerrao et al., 2017).
Safety and Hazards
The compound is classified under GHS07 for safety . The hazard statements include H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray, wash thoroughly after handling, and wear protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
Imidazo[2,1-b]thiazole derivatives have been reported to exhibit a wide range of biological activities, suggesting they may interact with multiple targets .
Mode of Action
It is known that imidazo[2,1-b]thiazole derivatives can interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
Imidazo[2,1-b]thiazole derivatives have been associated with a variety of biological activities, suggesting they may influence multiple pathways .
Result of Action
Imidazo[2,1-b]thiazole derivatives have been associated with a variety of biological activities, suggesting they may have multiple effects at the molecular and cellular level .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3,6-Dimethylimidazo[2,1-b]thiazole . .
Properties
IUPAC Name |
3,6-dimethylimidazo[2,1-b][1,3]thiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2S/c1-5-3-9-6(2)4-10-7(9)8-5/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGNKCPGTFXKLRQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=CSC2=N1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40398635 | |
Record name | 3,6-Dimethylimidazo[2,1-b]thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40398635 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
25944-60-9 | |
Record name | 3,6-Dimethylimidazo[2,1-b]thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40398635 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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